ceramide tetracontasaccharide
Description
Ceramide tetracontasaccharide is a highly complex glycosphingolipid (GSL) characterized by a ceramide moiety linked to an oligosaccharide chain containing 40 sugar units, as inferred from its nomenclature ("tetraconta-" denotes 40). The structure of this compound was elucidated via advanced nuclear magnetic resonance (NMR) spectroscopy, revealing an octaantennary (eight-branched) neolacto-series glycosphingolipid isolated from rabbit erythrocyte membranes . Its primary structure includes blood group B-like and blood group I antigenic activities, suggesting a role in cell-cell recognition and immune modulation. Unlike simpler ceramides (e.g., Cer16:0, Cer24:0), which feature a sphingosine backbone linked to a single fatty acid, this compound’s complexity arises from its extensive carbohydrate chains, which mediate interactions with proteins and lipids in cellular membranes .
Properties
CAS No. |
114633-52-2 |
|---|---|
Molecular Formula |
C6H4O3 |
Synonyms |
ceramide tetracontasaccharide |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Differences
Ceramide Tetracontasaccharide vs. Shorter-Chain Ceramides
| Feature | This compound | Shorter-Chain Ceramides (e.g., Cer16:0, Cer24:0) |
|---|---|---|
| Sugar Units | 40 (tetracontasaccharide) | None (simple ceramides lack carbohydrate chains) |
| Backbone | Ceramide + multi-branched oligosaccharide | Ceramide (sphingosine + fatty acid) |
| Chain Length | Very long carbohydrate chains (octaantennary) | Fatty acid chain lengths vary (e.g., C16:0, C24:0) |
| Functional Groups | Blood group antigens (B-like and I) | Hydroxyl and amide groups in sphingosine/fatty acid |
Key Structural Implications:
- This compound : Its carbohydrate complexity enables multivalent interactions with lectins, antibodies, and microbial adhesins, critical for immune responses and pathogen recognition .
- Shorter-Chain Ceramides : Simpler structures allow rapid integration into lipid bilayers, influencing membrane fluidity and signaling (e.g., apoptosis, insulin resistance) .
Functional and Pathological Roles
This compound
Shorter-Chain Ceramides (e.g., Cer16:0, Cer18:0, Cer24:0)
Mechanistic Contrasts:
Metabolic and Diagnostic Relevance
This compound
Shorter-Chain Ceramides
- Diagnostic Biomarkers: Cer16:0/Cer24:0 Ratio: Predicts cardiovascular mortality (AUC >0.75 in some studies) . Cer24:1/Cer24:0 Ratio: Stronger predictor of ACS-DM than LDL-C (OR 2.67; 95% CI 1.23–5.84) .
- Therapeutic Targets : Ceramide-lowering agents (e.g., myriocin) improve insulin sensitivity and reduce atherosclerosis in preclinical models .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
